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Compound of Interest

Compound Name: but-2-ynedinitrile

Cat. No.: B094463 Get Quote

A Comparative Guide to the Reactivity of But-2-
ynedinitrile
An Important Clarification on Nomenclature: Before delving into the chemical reactivity, it is

crucial to clarify that but-2-ynedinitrile and dicyanoacetylene are two names for the same

chemical compound. But-2-ynedinitrile is the systematic IUPAC name, while

dicyanoacetylene is the common name. Both refer to the molecule with the chemical formula

C₄N₂ and the linear structure N≡C−C≡C−C≡N.[1][2][3] Therefore, this guide will provide a

comprehensive overview of the reactivity of this singular, highly versatile compound.

The defining feature of but-2-ynedinitrile is its electron-deficient carbon-carbon triple bond, a

direct consequence of the two strongly electron-withdrawing cyanide groups.[2] This electronic

characteristic is the primary driver for its high reactivity toward a variety of reagents, particularly

in cycloaddition and nucleophilic addition reactions.

Physicochemical and Thermochemical Properties
The properties of but-2-ynedinitrile are summarized in the table below. Its high positive

standard enthalpy of formation indicates that it is an endothermic compound, prone to releasing

significant energy upon decomposition or combustion.[1][2][4]
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Property Value

IUPAC Name But-2-ynedinitrile[1]

Common Name Dicyanoacetylene, Carbon Subnitride[1]

Chemical Formula C₄N₂[1][2]

Molar Mass 76.06 g/mol [2][5]

Appearance Colorless volatile liquid[1]

Melting Point 20.5 °C (68.9 °F)[1]

Boiling Point 76.5 °C (169.7 °F)[1]

Density 0.907 g/cm³[1]

Std. Enthalpy of Formation (ΔfH⦵₂₉₈) +500.4 kJ/mol[1]

Comparative Reactivity Analysis
But-2-ynedinitrile's unique electronic structure makes it a powerful reagent in organic

synthesis. Its reactivity is best understood by examining its performance in key reaction types.

Cycloaddition Reactions (Diels-Alder)
But-2-ynedinitrile is an exceptionally potent dienophile in Diels-Alder reactions due to its

severely electron-deficient triple bond.[1][2][3] This allows it to react readily with a wide range of

dienes, including those that are typically unreactive to common dienophiles. Notably, it can

even undergo cycloaddition with aromatic compounds. For instance, it reacts with durene

(1,2,4,5-tetramethylbenzene) to form a substituted bicyclooctatriene, a transformation

achievable by only the most reactive dienophiles.[1][3][4]

Diels-Alder reaction workflow.

Nucleophilic Addition Reactions
The partial positive charge on the acetylenic carbons makes but-2-ynedinitrile a strong

electrophile, highly susceptible to nucleophilic attack.[6][7] A wide variety of nucleophiles can

add across the carbon-carbon triple bond. This reaction is a fundamental process for
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incorporating the dicyanoethylene moiety into larger molecular frameworks. The reaction

proceeds via attack of the nucleophile on one of the electrophilic carbons, breaking the pi bond

and forming a carbanionic intermediate, which is then typically protonated or otherwise

quenched.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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